Cas no 2680607-09-2 (benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate)

• Product Name: benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate
• CAS No: 2680607-09-2
• MF: C₁₅H₂₀N₂O₄
• MW: 292.330304145813
• CID: 5631611
• PubChem ID: 165923792
• Update Time: 2025-10-24

benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288672
• 2680607-09-2
• benzyl N-[1-(2-hydroxyethyl)-2-oxopiperidin-3-yl]carbamate
• benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate

• Inchi： 1S/C15H20N2O4/c18-10-9-17-8-4-7-13(14(17)19)16-15(20)21-11-12-5-2-1-3-6-12/h1-3,5-6,13,18H,4,7-11H2,(H,16,20)
• InChI Key： LBWOCUNQBZTPKT-UHFFFAOYSA-N
• SMILES： O=C1C(CCCN1CCO)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.14230712g/mol
• Monoisotopic Mass: 292.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 78.9Ų

Additional information on benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate

Introduction to benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate (CAS No. 2680607-09-2)

Benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate (CAS No. 2680607-09-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group, a piperidine ring, and a hydroxyethyl substituent. These structural elements contribute to its potential therapeutic applications and make it an interesting subject for further investigation.

The chemical structure of benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate is particularly noteworthy due to its potential to interact with various biological targets. The piperidine ring, a common motif in many bioactive molecules, provides a scaffold that can be modified to enhance binding affinity and selectivity. The hydroxyethyl substituent adds polarity and can influence the compound's solubility and pharmacokinetic properties. The benzyl group, on the other hand, can affect the compound's lipophilicity and cell membrane permeability.

Recent studies have explored the biological activities of benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. This makes it a promising candidate for drug development in these areas.

In addition to its enzymatic inhibition properties, benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate has also been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in immune cells. This suggests that it may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate is another important aspect of its evaluation. Preclinical studies have demonstrated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are desirable characteristics for a drug candidate. Furthermore, it has shown low toxicity in animal models, indicating a favorable safety profile.

The synthetic route for benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate has been optimized to ensure high yield and purity. The synthesis typically involves several steps, including the formation of the piperidine ring, introduction of the hydroxyethyl substituent, and coupling with the benzyl carbamate moiety. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve efficiency and reduce environmental impact.

In conclusion, benzyl N-1-(2-hydroxyethyl)-2-oxopiperidin-3-ylcarbamate (CAS No. 2680607-09-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating cancer, inflammatory diseases, and other conditions make it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in the field of medicinal chemistry.